(E)-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H17F2N3O2S/c17-16(18)7-5-11(6-8-16)15-20-14(23-21-15)10-19-13(22)4-3-12-2-1-9-24-12/h1-4,9,11H,5-8,10H2,(H,19,22)/b4-3+
• InChI Key: ZDZBNEPSQWJNLD-ONEGZZNKSA-N
• Canonical SMILES: C1CC(CCC1C2=NOC(=N2)CNC(=O)C=CC3=CC=CS3)(F)F
• Isomeric SMILES: C1CC(CCC1C2=NOC(=N2)CNC(=O)/C=C/C3=CC=CS3)(F)F
• Molecular Formula: C16H17F2N3O2S
• Molecular Weight: 353.4 g/mol
• CAS No.: 2034997-69-6

Description

This compound features a 1,2,4-oxadiazole core substituted with a 4,4-difluorocyclohexyl group at the 3-position and a methyl-linked acrylamide moiety bearing a thiophen-2-yl substituent. The oxadiazole ring is a bioisostere for ester or amide groups, enhancing metabolic stability, while the difluorocyclohexyl group contributes to lipophilicity and conformational rigidity.

Biological Activity

The compound (E)-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide is a novel synthetic derivative that combines the oxadiazole and thiophene moieties. These structural features are known to impart significant biological activities, particularly in the realm of anticancer research. This article aims to explore the biological activity of this compound through various studies and findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{24}F_{2}N_{6}O_{2}$ with a molecular weight of 442.5 g/mol. The unique combination of the 1,2,4-oxadiazole ring and thiophene contributes to its potential pharmacological properties.

The biological activity of acrylamide derivatives, including our compound of interest, often involves the inhibition of key signaling pathways associated with cancer cell proliferation. Specifically, compounds containing acrylamide structures have demonstrated efficacy in inhibiting the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase activity, which is crucial for tumor growth and survival .

Anticancer Activity

• In vitro Studies :
  • A study evaluating various acrylamide derivatives showed that compounds similar to (E)-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide exhibited significant antiproliferative effects against cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer). The IC50 values for these compounds ranged from 2.71 μM to 12.47 μM, indicating a potent anticancer effect compared to standard drugs like Doxorubicin .

  Compound	Cell Line	IC50 (μM)
  6a	MCF-7	3.39 ± 0.11
  6b	MCF-7	5.94 ± 0.17
  20b	A549	8.03 ± 0.5
• Apoptosis Induction :
  • The compound has been shown to induce apoptosis in cancer cells by upregulating p53 and caspase pathways, leading to cell cycle arrest in the G1 phase. This mechanism is critical for the therapeutic efficacy against various cancers .

Other Biological Activities

Beyond anticancer properties, derivatives of oxadiazoles have been reported to exhibit a range of biological activities including:

• Antimicrobial : Inhibitory effects against bacterial strains.
• Anti-inflammatory : Reduction in inflammatory markers in vitro.
• Antiviral : Potential against viral infections through inhibition of viral replication mechanisms .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

The target compound shares functional motifs with several analogs:

• 1,2,4-Oxadiazole vs. Thiazolidinone/Thioxoacetamide: Unlike thiazolidinone-based compounds (e.g., ’s 9–13), the oxadiazole core lacks sulfur but offers superior metabolic resistance due to reduced susceptibility to hydrolysis .
• Fluorinated Cyclohexyl Group : The 4,4-difluorocyclohexyl substituent is distinct from aromatic groups in analogs like 9 (4-chlorobenzylidene) or 13 (5-nitro-2-furyl). Fluorination enhances membrane permeability and modulates electronic properties compared to chlorinated or nitro-substituted analogs .
• Thiophene-Acrylamide Side Chain : Similar to 5112 (), which contains a thien-3-yl group, the thiophen-2-yl moiety in the target compound may influence binding specificity in kinase or protease targets .

Physicochemical Properties

Compound	Core Structure	Substituents	Melting Point (°C)	Yield (%)
Target Compound	1,2,4-Oxadiazole	4,4-Difluorocyclohexyl, thiophen-2-yl	Not reported	Not reported
9 ()	Thiazolidinone	4-Chlorobenzylidene	186–187	90
5112 ()	Oxazolone	4-Nitrobenzylidene, thien-3-yl	Not reported	Not reported
5a-s ()	Triazole-thioacetate	Thiophen-2-ylmethyl	Not reported	~65–83

The target’s difluorocyclohexyl group likely increases melting point compared to aromatic analogs (e.g., 9 at 186–187°C) due to enhanced crystallinity from fluorine’s electronegativity .

Research Implications and Limitations

• Limitations : Lack of direct biological data for the target compound necessitates further studies. Synthesis scalability (e.g., low yields in ’s 12 , 53%) may also pose challenges .